Cas no 898761-45-0 (7-chloro-1-[2-(trifluoromethoxy)phenyl]heptan-1-one)

7-chloro-1-[2-(trifluoromethoxy)phenyl]heptan-1-one structure
898761-45-0 structure
Product Name:7-chloro-1-[2-(trifluoromethoxy)phenyl]heptan-1-one
CAS No:898761-45-0
MF:C14H16ClF3O2
MW:308.723854064941
CID:994052
PubChem ID:24726772
Update Time:2025-04-20

7-chloro-1-[2-(trifluoromethoxy)phenyl]heptan-1-one Chemical and Physical Properties

Names and Identifiers

    • 7-chloro-1-[2-(trifluoromethoxy)phenyl]heptan-1-one
    • 7-Chloro-1-(2-trifluoromethoxyphenyl)-1-oxoheptane
    • MS-20961
    • MFCD07700066
    • AKOS016022508
    • DTXSID30645165
    • 898761-45-0
    • 1-Heptanone, 7-chloro-1-[2-(trifluoromethoxy)phenyl]-
    • MDL: MFCD07700066
    • Inchi: 1S/C14H16ClF3O2/c15-10-6-2-1-3-8-12(19)11-7-4-5-9-13(11)20-14(16,17)18/h4-5,7,9H,1-3,6,8,10H2
    • InChI Key: SYLDUOWJCTWAEY-UHFFFAOYSA-N
    • SMILES: ClCCCCCCC(C1C=CC=CC=1OC(F)(F)F)=O

Computed Properties

  • Exact Mass: 308.07900
  • Monoisotopic Mass: 308.0790919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.209
  • Boiling Point: 340.7°C at 760 mmHg
  • Flash Point: 116.2°C
  • Refractive Index: 1.471
  • PSA: 26.30000
  • LogP: 4.95720

7-chloro-1-[2-(trifluoromethoxy)phenyl]heptan-1-one Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

7-chloro-1-[2-(trifluoromethoxy)phenyl]heptan-1-one Pricemore >>

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